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Compound of Interest

Compound Name:
Cobalt(II) tetrafluoroborate

hexahydrate

Cat. No.: B102891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on Cobalt(II)
tetrafluoroborate hexahydrate, a versatile inorganic compound with significant applications in

catalysis, chemical synthesis, and materials science. This document provides a detailed

overview of its chemical synonyms, key identifiers, and physical properties, alongside a logical

representation of its nomenclature.

Nomenclature and Identification
Cobalt(II) tetrafluoroborate hexahydrate is known by a variety of synonyms across different

chemical suppliers and databases. Understanding these alternative names is crucial for

effective literature searches and procurement. The compound is unequivocally identified by its

CAS Registry Number, with "15684-35-2" being the most consistently cited.[1][2][3][4][5][6] An

alternative CAS number, "26490-63-1," is also mentioned.[7]

The following diagram illustrates the relationships between the primary name and its various

synonyms and identifiers.
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Nomenclature of Cobalt(II) Tetrafluoroborate Hexahydrate

Synonyms Identifiers

Cobalt(II) tetrafluoroborate hexahydrate

Cobaltous tetrafluoroborate Cobalt fluoroborate cobalt(ii)fluoborate cobaltborofluoride cobaltborontetrafluoride cobaltoustetrafluoroborate tetrafluoro-borate(1-cobalt(2+) cobalt(2+) ditetrafluoroborate hydrate CAS: 15684-35-2 CAS: 26490-63-1 EC: 247-740-2 PubChem ID: 15771041 MDL: MFCD00243274

Click to download full resolution via product page

Caption: Relationship between the primary name and its synonyms and identifiers.

Quantitative Data Summary
The following tables summarize the key quantitative data for Cobalt(II) tetrafluoroborate
hexahydrate, compiled from various sources.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value References

Primary CAS Number 15684-35-2 [1][2][3][4][5][6]

Alternative CAS Number 26490-63-1 [7]

EC Number 247-740-2 [4]

PubChem ID 15771041 [1]

MDL Number MFCD00243274 [4]

Molecular Formula
Co(BF₄)₂·6H₂O or

B₂CoF₈H₁₂O₆
[1][2][3]

Molecular Weight 340.63 g/mol [1][2][3][4]

InChI Key
INIVHUAVECUKHW-

UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value References

Appearance Red crystalline powder [5]

Purity ≥96%, ≥98%, ≥99% [2][3][4]

Melting Point 70-80°C [5]

Solubility Soluble in water [8]

Storage Temperature Room temperature [1][2]

Experimental Protocols
While detailed, step-by-step experimental protocols are not extensively available in the initial

search results, the primary application of Cobalt(II) tetrafluoroborate hexahydrate is in the

synthesis of other coordination complexes. A general experimental approach for its use as a

precursor can be outlined.

General Protocol for the Synthesis of Cobalt-based Coordination Complexes:
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Dissolution: Dissolve a measured quantity of Cobalt(II) tetrafluoroborate hexahydrate in

an appropriate polar solvent. The choice of solvent will depend on the solubility of the other

reactants.

Ligand Addition: To the stirred solution of the cobalt salt, add a stoichiometric amount of the

desired ligand. The ligand can be dissolved in the same or a compatible solvent.

Reaction Conditions: The reaction mixture may be stirred at room temperature or heated

under reflux to facilitate the complex formation. The reaction time can vary from a few hours

to several days.

Isolation of Product: The resulting coordination complex may precipitate out of the solution. If

so, it can be collected by filtration. If the product is soluble, the solvent may need to be

partially or fully evaporated to induce crystallization.

Purification: The isolated crude product can be purified by recrystallization from a suitable

solvent or by other chromatographic techniques.

Characterization: The final product should be characterized using standard analytical

techniques such as X-ray crystallography, spectroscopy (UV-Vis, IR, NMR), and elemental

analysis to confirm its structure and purity.

It is important to note that this is a generalized protocol, and the specific conditions will need to

be optimized for each target complex.

Applications in Research and Development
Cobalt(II) tetrafluoroborate hexahydrate is a valuable precursor in various research and

development areas:

Catalysis: It is employed as a catalyst in a range of organic reactions.[1]

Materials Science: The compound serves as a starting material for the synthesis of

homometallic and heterometallic complexes, which are studied for their electronic and

magnetic properties.[5]

Nanotechnology: It is used in the production of cobalt nanoparticles.[1]
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This technical guide provides a foundational understanding of Cobalt(II) tetrafluoroborate
hexahydrate for professionals in the scientific community. For specific applications and

detailed experimental procedures, consulting peer-reviewed scientific literature is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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